BE“GHE Foundational & Exploratory

Check Availability & Pricing

6-Pentadecene molecular formula and weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 6-Pentadecene

cat. No.: B15183754

An In-Depth Technical Guide to 6-Pentadecene

Introduction

6-Pentadecene (C15H30) is a long-chain alkene, a hydrocarbon featuring a single double
bond in its fifteen-carbon chain. It exists as two geometric isomers, (Z)-6-pentadecene (cis)
and (E)-6-pentadecene (trans). While a simple hydrocarbon, 6-pentadecene holds
significance in chemical ecology, acting as a semiochemical that mediates interactions between
species. This guide provides a technical overview of its molecular properties, biological role,
and relevant experimental protocols for its study, aimed at researchers in chemistry and the life
sciences.

Molecular and Physical Properties

The fundamental molecular properties of 6-pentadecene are consistent across its isomers,
though physical properties can differ slightly. The following tables summarize key quantitative
data for the compound.
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Property Value

Molecular Formula C15H30[1][2]
Molecular Weight 210.40 g/mol [1][2]
IUPAC Name ((E)-isomer) (E)-pentadec-6-ene[1]
IUPAC Name ((Z)-isomer) (2)-pentadec-6-ene[2]
CAS Number ((E)-isomer) 74392-31-7[1]

CAS Number ((Z)-isomer) 74392-29-3[2]

Table 1: Core Molecular Data for 6-Pentadecene

Computed Property Value Isomer
XLogP3-AA 7.4[1] (E)
Boiling Point (Predicted) 269.8 °C (B)
Density (Predicted) 0.781 g/cm3 (E)

Table 2: Computed Physicochemical Properties for (E)-6-Pentadecene

Biological Significance: A Semiochemical

(2)-6-Pentadecene has been identified as a biologically active compound in the orchid Ophrys
insectifera.[3] It is one of the key semiochemicals used by the orchid to attract its specific
pollinator, the solitary wasp Argogorytes mystaceus.[3] This interaction is a classic example of
sexual deception, where the orchid's floral scent mimics the sex pheromones of the female
wasp, luring male wasps to attempt copulation with the flower, thereby effecting pollination.
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Figure 1: Logical diagram illustrating the role of (Z)-6-Pentadecene as a semiochemical
mediating the relationship between the orchid Ophrys insectifera and its pollinator, the wasp
Argogorytes mystaceus.

Experimental Protocols
Synthesis of Alkenes
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While a specific protocol for 6-pentadecene is not detailed, a general method for synthesizing
similar alkenes involves the partial reduction of an alkyne.[3] For instance, 7-pentadecyne can
be prepared from 1-bromoheptyne and octylmagnesium chloride.[3] The resulting alkyne is
then partially reduced to yield the cis-alkene.[3] This approach provides a viable route for the
custom synthesis of specific alkene isomers like (Z)-6-pentadecene.[4]

Identification and Quantification by Gas
Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a primary analytical technique for the identification and quantification of volatile and
semi-volatile organic compounds like 6-pentadecene.[3][5][6] The following protocol outlines a
standard workflow.

1. Sample Preparation:

o Samples (e.g., floral headspace extracts, insect cuticle washes) are collected in a suitable
solvent like hexane or dichloromethane.[3]

e Aninternal standard (e.g., fluorene-d10, pyrene-d10) is added to all samples, calibration
standards, and quality control blanks for accurate quantification.[5]

2. GC-MS System Configuration:
e Gas Chromatograph: An Agilent 6890 or similar system.[6]

e Column: A non-polar capillary column, such as a HP-5MS (30-60 m x 0.25 mm ID, 0.25 pym
film thickness), is suitable for separating hydrocarbons.[5][7]

o Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).[7][8]

¢ Injection: 1-2 L of the sample is injected using an autosampler, typically in splitless mode to
maximize sensitivity for trace analytes.[5][6]

o Oven Temperature Program: A typical program starts at a low temperature (e.g., 50°C, hold
for 3 min) and ramps up to a high temperature (e.g., 320°C) at a rate of 4-10°C/min to elute
compounds based on their boiling points.[6]
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. Mass Spectrometer Conditions:

Mass Spectrometer: A mass spectrometer such as an Agilent 5973 or a LECO Pegasus 4D.

[61[°]
lonization Mode: Electron Impact (El) at 70 eV.[8][9]

Acquisition Mode: Can be run in full scan mode to acquire mass spectra for compound
identification or in Selected lon Monitoring (SIM) mode for higher sensitivity and quantitative
analysis of target compounds.[5][7]

Mass Range: A scan range of 35-500 amu is typical.[9]
. Data Analysis:

Identification: Compounds are identified by comparing their retention time and the acquired
mass spectrum with reference spectra in a database like the NIST Mass Spectral Library.[8]

Quantification: The concentration of 6-pentadecene is determined by creating a calibration
curve from standards of known concentration and using the peak area ratio of the analyte to
the internal standard.[7]
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Figure 2: A generalized experimental workflow for the analysis of 6-Pentadecene using Gas
Chromatography-Mass Spectrometry (GC-MS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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